Cas no 1227269-28-4 (1-(p-Methoxy-benzyl)-4-hydroxy-7-azaindole)

• Product Name: 1-(p-Methoxy-benzyl)-4-hydroxy-7-azaindole
• CAS No: 1227269-28-4
• MF: C₁₅H₁₄N₂O₂
• MW: 254.283863544464
• CID: 4563808
• Update Time: 2025-10-17

1-(p-Methoxy-benzyl)-4-hydroxy-7-azaindole Chemical and Physical Properties

Names and Identifiers

• 1-(p-Methoxy-benzyl)-4-hydroxy-7-azaindole
• 1-(p-methoxybenzyl)-3-iodo-4-hydroxy-7-azaindole

• Inchi： 1S/C15H14N2O2/c1-19-12-4-2-11(3-5-12)10-17-9-7-13-14(18)6-8-16-15(13)17/h2-9H,10H2,1H3,(H,16,18)
• InChI Key： WPSKZMUAMLBIOR-UHFFFAOYSA-N
• SMILES： C12N(CC3=CC=C(OC)C=C3)C=CC1=C(O)C=CN=2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 485.2±40.0 °C at 760 mmHg
• Flash Point: 247.2±27.3 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(p-Methoxy-benzyl)-4-hydroxy-7-azaindole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(p-Methoxy-benzyl)-4-hydroxy-7-azaindole

1-(p-Methoxy-benzyl)-4-hydroxy-7-azaindole: An Emerging Compound in the Field of Medicinal Chemistry

1-(p-Methoxy-benzyl)-4-hydroxy-7-azaindole (CAS No. 1227269-28-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its methoxy-benzyl and hydroxy substituents, along with the azaindole core, offers a promising scaffold for the development of new pharmaceutical agents.

The azaindole core, a nitrogen-containing heterocycle, is known for its biological activity and has been extensively studied in the context of various therapeutic areas. The presence of the methoxy-benzyl group enhances the lipophilicity and stability of the molecule, while the hydroxy substituent introduces a polar functional group that can participate in hydrogen bonding interactions, crucial for receptor binding and bioavailability.

Recent research has highlighted the potential of 1-(p-Methoxy-benzyl)-4-hydroxy-7-azaindole in several key areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease. Studies have shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's pathology, and to reduce oxidative stress in neuronal cells.

In addition to its neuroprotective properties, 1-(p-Methoxy-benzyl)-4-hydroxy-7-azaindole has also shown promise as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated its ability to suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the treatment of inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-(p-Methoxy-benzyl)-4-hydroxy-7-azaindole has been extensively evaluated. Preclinical studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a reasonable half-life and low clearance rate. These properties make it an attractive candidate for further development into a therapeutic agent.

Safety assessments have also been conducted to evaluate the potential toxicological effects of 1-(p-Methoxy-benzyl)-4-hydroxy-7-azaindole. In acute and chronic toxicity studies, no significant adverse effects were observed at therapeutic doses, indicating a favorable safety profile. However, further long-term studies are necessary to fully understand its safety and efficacy in human subjects.

The synthesis of 1-(p-Methoxy-benzyl)-4-hydroxy-7-azaindole involves several well-established chemical reactions. The key steps include the formation of the azaindole core through a cyclization reaction, followed by functionalization with the methoxy-benzyl and hydroxy groups. The synthetic route is highly scalable and can be adapted for large-scale production, making it feasible for industrial applications.

In conclusion, 1-(p-Methoxy-benzyl)-4-hydroxy-7-azaindole (CAS No. 1227269-28-4) represents a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.